![molecular formula C24H20N2O4S B050641 N-((4-Methylphenyl)sulfonyl)-3-(2-quinolinylmethoxy)benzamide CAS No. 119514-97-5](/img/structure/B50641.png)
N-((4-Methylphenyl)sulfonyl)-3-(2-quinolinylmethoxy)benzamide
Overview
Description
N-((4-Methylphenyl)sulfonyl)-3-(2-quinolinylmethoxy)benzamide, also known as MSQ, is a small molecule that has been extensively studied for its potential use in scientific research. MSQ belongs to the class of compounds known as sulfonamides, which have been used for a variety of medicinal purposes. In
Mechanism of Action
The mechanism of action of N-((4-Methylphenyl)sulfonyl)-3-(2-quinolinylmethoxy)benzamide involves its ability to bind to specific proteins in the body. N-((4-Methylphenyl)sulfonyl)-3-(2-quinolinylmethoxy)benzamide has been shown to bind to a protein known as heat shock protein 90 (HSP90), which is involved in the regulation of cell growth and survival. By binding to HSP90, N-((4-Methylphenyl)sulfonyl)-3-(2-quinolinylmethoxy)benzamide can inhibit its activity, which in turn leads to the inhibition of cell growth and survival.
Biochemical and Physiological Effects:
N-((4-Methylphenyl)sulfonyl)-3-(2-quinolinylmethoxy)benzamide has been shown to have several biochemical and physiological effects. Studies have shown that N-((4-Methylphenyl)sulfonyl)-3-(2-quinolinylmethoxy)benzamide can inhibit the activity of HSP90, which can lead to the inhibition of cell growth and survival. N-((4-Methylphenyl)sulfonyl)-3-(2-quinolinylmethoxy)benzamide has also been shown to inhibit the activity of other proteins involved in cell proliferation and survival, such as AKT and ERK. In addition, N-((4-Methylphenyl)sulfonyl)-3-(2-quinolinylmethoxy)benzamide has been shown to induce apoptosis, or programmed cell death, in cancer cells.
Advantages and Limitations for Lab Experiments
One advantage of using N-((4-Methylphenyl)sulfonyl)-3-(2-quinolinylmethoxy)benzamide in lab experiments is its ability to selectively target specific proteins involved in cell proliferation and survival. This can allow researchers to study the effects of inhibiting these proteins on cancer cells and other diseases. However, one limitation of using N-((4-Methylphenyl)sulfonyl)-3-(2-quinolinylmethoxy)benzamide in lab experiments is its potential toxicity. N-((4-Methylphenyl)sulfonyl)-3-(2-quinolinylmethoxy)benzamide has been shown to have cytotoxic effects on some cells, which can limit its use in certain experiments.
Future Directions
There are several future directions for research involving N-((4-Methylphenyl)sulfonyl)-3-(2-quinolinylmethoxy)benzamide. One area of research is the development of more potent and selective inhibitors of HSP90. Another area of research is the study of N-((4-Methylphenyl)sulfonyl)-3-(2-quinolinylmethoxy)benzamide in combination with other drugs for the treatment of cancer and other diseases. Finally, research is needed to better understand the potential toxicity of N-((4-Methylphenyl)sulfonyl)-3-(2-quinolinylmethoxy)benzamide and how it can be minimized in future experiments.
Conclusion:
In conclusion, N-((4-Methylphenyl)sulfonyl)-3-(2-quinolinylmethoxy)benzamide is a small molecule that has been extensively studied for its potential use in scientific research. N-((4-Methylphenyl)sulfonyl)-3-(2-quinolinylmethoxy)benzamide has shown promise in the field of cancer research and has been studied for its potential use in the treatment of other diseases. N-((4-Methylphenyl)sulfonyl)-3-(2-quinolinylmethoxy)benzamide inhibits the activity of specific proteins involved in cell proliferation and survival, which can lead to the inhibition of cell growth and survival. While N-((4-Methylphenyl)sulfonyl)-3-(2-quinolinylmethoxy)benzamide has several advantages for use in lab experiments, its potential toxicity must be carefully considered. Future research is needed to develop more potent and selective inhibitors of HSP90 and to better understand the potential toxicity of N-((4-Methylphenyl)sulfonyl)-3-(2-quinolinylmethoxy)benzamide.
Synthesis Methods
The synthesis of N-((4-Methylphenyl)sulfonyl)-3-(2-quinolinylmethoxy)benzamide involves several steps, starting with the preparation of the starting materials. The first step involves the preparation of 4-methylbenzenesulfonyl chloride, which is then reacted with 2-aminomethylquinoline to form the intermediate compound. This intermediate is then reacted with 3-hydroxybenzoic acid to form the final product, N-((4-Methylphenyl)sulfonyl)-3-(2-quinolinylmethoxy)benzamide.
Scientific Research Applications
N-((4-Methylphenyl)sulfonyl)-3-(2-quinolinylmethoxy)benzamide has been extensively studied for its potential use in scientific research. One area of research where N-((4-Methylphenyl)sulfonyl)-3-(2-quinolinylmethoxy)benzamide has shown promise is in the field of cancer research. Studies have shown that N-((4-Methylphenyl)sulfonyl)-3-(2-quinolinylmethoxy)benzamide can inhibit the growth of cancer cells by targeting specific proteins involved in cell proliferation and survival. N-((4-Methylphenyl)sulfonyl)-3-(2-quinolinylmethoxy)benzamide has also been studied for its potential use in the treatment of other diseases, such as Alzheimer's disease and Parkinson's disease.
properties
IUPAC Name |
N-(4-methylphenyl)sulfonyl-3-(quinolin-2-ylmethoxy)benzamide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H20N2O4S/c1-17-9-13-22(14-10-17)31(28,29)26-24(27)19-6-4-7-21(15-19)30-16-20-12-11-18-5-2-3-8-23(18)25-20/h2-15H,16H2,1H3,(H,26,27) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RQFQHHZDINZMGC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)NC(=O)C2=CC(=CC=C2)OCC3=NC4=CC=CC=C4C=C3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H20N2O4S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90152481 | |
Record name | N-((4-methylphenyl)sulfonyl)-3-(2-quinolinylmethoxy)benzamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90152481 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
432.5 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-((4-Methylphenyl)sulfonyl)-3-(2-quinolinylmethoxy)benzamide | |
CAS RN |
119514-97-5 | |
Record name | N-((4-Methylphenyl)sulfonyl)-3-(2-quinolinylmethoxy)benzamide | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0119514975 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | N-((4-methylphenyl)sulfonyl)-3-(2-quinolinylmethoxy)benzamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90152481 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.